N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[[6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazol-2-yl]methyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C17H14FN5OS2/c1-9-15(26-22-21-9)16(24)19-7-14-10(2)23-8-13(20-17(23)25-14)11-3-5-12(18)6-4-11/h3-6,8H,7H2,1-2H3,(H,19,24)
• InChI Key: DZIMKPYNWJAYDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCC2=C(N3C=C(N=C3S2)C4=CC=C(C=C4)F)C
• Molecular Formula: C17H14FN5OS2
• Molecular Weight: 387.5 g/mol

Description

“N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide” is a compound that has been studied for its antiproliferative activities. It is part of a series of compounds that have been tested for in vitro antitumor effects against a panel of 55 cell lines of nine different cancer types at the NCI.

Synthesis Analysis

The synthesis of this compound involves a series of reactions. The specific details of the synthesis process are not available in the search results.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl group and a 4-methyl-1,2,3-thiadiazole-5-carboxamide group. The specific details of the molecular structure are not available in the search results.

Chemical Reactions Analysis

The chemical reactions involving this compound are not detailed in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are characterized by its spectroscopic data. The specific details of these properties are not available in the search results.

Scientific Research Applications

Antibacterial Activity

. For instance, a compound similar to the one , N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, has shown in vitro antibacterial activity against Staphylococcus aureus and Chromobacterium violaceum.

Antifungal Activity

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Anti-inflammatory Activity

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Antitumor Activity

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Antidiabetic Activity

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Antiviral Activity

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Antioxidant Activity

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Antihypertensive Activity

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Safety and Hazards

The safety and hazards associated with this compound are not detailed in the search results.

Future Directions

The future directions for the study of this compound could involve further investigation of its antiproliferative activities and the development of more efficient and safer anticancer agents. The specific details of these future directions are not available in the search results.

Mechanism of Action

Target of Action

The compound, also known as N-[[6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazol-2-yl]methyl]-4-methylthiadiazole-5-carboxamide, is a derivative of thiazole . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug)

Mode of Action

Thiazole derivatives are known to exhibit diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways due to their diverse biological activities .

Pharmacokinetics

It is mentioned that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives are known to exhibit diverse biological activities, which would result in various molecular and cellular effects .